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Introduction
4-(3'-Methylphenyl)amino-3-pyridinesulfonamide is a key chemical intermediate, primarily

recognized for its role in the synthesis of the potent loop diuretic, Torsemide.[1][2][3][4][5][6][7]

[8][9][10][11][12] Understanding the physical, chemical, and biological context of this compound

is crucial for researchers in medicinal chemistry, process development, and pharmacology. This

technical guide provides an in-depth overview of its core properties, synthesis, and the

biological pathway of its primary derivative, offering a valuable resource for laboratory and

development settings.

Chemical and Physical Properties
The fundamental properties of 4-(3'-Methylphenyl)amino-3-pyridinesulfonamide are

summarized below. These data are essential for handling, characterization, and process

optimization.
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Property Value Reference(s)

IUPAC Name
4-(3-methylanilino)pyridine-3-

sulfonamide
[6][13]

Synonyms

4-(m-toluidino)pyridine-3-

sulfonamide, Torsemide

Impurity B, Torsemide Related

Compound A

[6][11]

CAS Number 72811-73-5 [1][2][3][5][6][7][11][14][15]

Molecular Formula C₁₂H₁₃N₃O₂S [1][2][3][5][7][11][13][14][15]

Molecular Weight 263.32 g/mol [1][2][3][5][6][7][13][14][15]

Appearance White to off-white solid [1][3][4][7]

Melting Point 162-164 °C [1][9]

Boiling Point 475.8 ± 55.0 °C (Predicted) [4][9]

Density 1.357 ± 0.06 g/cm³ (Predicted) [1][4][6][9]

Solubility
Slightly soluble in DMSO and

Methanol
[4][9]

pKa 9.53 ± 0.60 (Predicted) [4][9]

Polar Surface Area 93.46 Å² [1][6]

Spectroscopic Data
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Type Data Reference(s)

¹H NMR (d⁶-DMSO)

δ 2.30 (s, 3H, CH₃), δ 7.00-

7.32 (m, 5H, Ar-H), δ 7.75-8.05

(br s, 2H, SO₂NH₂), δ 8.25 (d,

1H, Py-H), δ 8.68 (s, 1H, Py-H)

[1][3][6][7][8][9]

IR Spectroscopy

Characteristic peaks at ~3291

cm⁻¹ (N-H stretch) and ~1153

cm⁻¹ (S=O symmetric stretch).

[6]

Mass Spectrometry

Molecular ion (M+) at m/z

263.31 (calculated for

C₁₂H₁₃N₃O₂S).

[6]

Experimental Protocols
Synthesis of 4-(3'-Methylphenyl)amino-3-
pyridinesulfonamide
A common and effective method for the synthesis of this compound is through the nucleophilic

aromatic substitution of 4-chloro-3-pyridinesulfonamide with m-toluidine.[1][3][4][7][8][9]

Materials:

4-chloro-3-pyridinesulfonamide hydrochloride

m-toluidine

Water

Saturated sodium bicarbonate (NaHCO₃) solution

Methanol (MeOH)

Activated carbon (Darco KB)

Celite
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Procedure:

A 2L three-necked flask equipped with a mechanical stirrer, thermometer, and condenser is

charged with 500 mL of water and 100 g (0.44 mol) of 4-chloro-3-pyridinesulfonamide

hydrochloride.[7][8][9]

To this suspension, 49.2 mL (0.46 mol) of m-toluidine is added at room temperature.[7][8][9]

The reaction mixture is heated to 90°C for a minimum of 3 hours. The progress of the

reaction is monitored by High-Performance Liquid Chromatography (HPLC).[7][8][9]

Upon completion, the mixture is cooled to room temperature.[7][8][9]

The pH of the reaction mixture is carefully adjusted to 7-8 with a saturated NaHCO₃ solution,

causing the product to precipitate.[7][8][9]

The precipitate is isolated by vacuum filtration to yield a beige solid.[7][8][9]

For purification, the crude product is dissolved in 1.0 L of methanol at room temperature, and

25 g of activated carbon is added.[7][8][9]

The solution is refluxed for 30 minutes and then filtered while hot through a pad of celite to

remove the activated carbon. The filter cake is rinsed with hot methanol.[7][8][9]

The filtrate is charged with 1.2 L of water and stirred for at least 1 hour at room temperature

to precipitate the purified product.[7][8][9]

The final product is isolated by vacuum filtration, yielding a solid with a purity of ≥99.8% as

determined by HPLC.[7][8][9]

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
HPLC is a critical analytical technique for monitoring the synthesis reaction and assessing the

purity of the final product. While a specific monograph for the intermediate may not be widely

published, a general method can be derived from protocols used for its end-product,

Torsemide.[16]
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Typical HPLC Conditions:

Column: C18 reverse-phase column (e.g., Zodiac 120 Å, 4.6 x 250 mm, 5 µm).[16]

Mobile Phase: A gradient mixture of an aqueous buffer (e.g., phosphate buffer) and an

organic solvent (e.g., acetonitrile or methanol).

Flow Rate: 1.0 - 1.5 mL/min.

Detection: UV detector at a wavelength relevant to the chromophores in the molecule

(typically in the range of 254-290 nm).

Temperature: Ambient or controlled room temperature.

Biological Context: Mechanism of Action of
Torsemide
As 4-(3'-Methylphenyl)amino-3-pyridinesulfonamide is a direct precursor to Torsemide, its

biological relevance is best understood through the mechanism of action of this potent diuretic.

Torsemide exerts its effect primarily in the kidneys, specifically in the thick ascending limb of

the Loop of Henle.[17][18][19][20]

The primary molecular target of Torsemide is the Na⁺/K⁺/2Cl⁻ cotransporter located on the

luminal membrane of the epithelial cells in this nephron segment.[17][18][19] By inhibiting this

transporter, Torsemide blocks the reabsorption of sodium, potassium, and chloride ions from

the tubular fluid back into the bloodstream. This inhibition leads to an increased concentration

of these electrolytes in the urine.[17][18]

The elevated solute concentration in the tubular fluid creates an osmotic gradient that draws

water into the tubules, preventing its reabsorption.[17] The result is a significant increase in the

excretion of water, sodium, and chloride, leading to a potent diuretic effect.[18][19] This

reduction in extracellular fluid volume is beneficial in treating conditions such as edema

associated with heart failure, renal disease, and hepatic disease, as well as hypertension.[1]

[19]
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Synthesis Workflow

Synthesis Workflow of 4-(3'-Methylphenyl)amino-3-pyridinesulfonamide
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Caption: Synthesis and purification workflow.

Mechanism of Action of Torsemide

Mechanism of Action of Torsemide in the Loop of Henle
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Caption: Torsemide's inhibitory action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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